Cas no 72778-10-0 (O1-Me,8,10,13-Tri-Ac-13-Methyl,8-Ac-1,4-Epoxy-1,8,10,13-tetrahydroxy-5,7(11)-germacradien-12,6-olide)

• Product Name: O1-Me,8,10,13-Tri-Ac-13-Methyl,8-Ac-1,4-Epoxy-1,8,10,13-tetrahydroxy-5,7(11)-germacradien-12,6-olide
• CAS No: 72778-10-0
• MF: C₂₂H₂₈O₁₀
• MW: 452.451727867126
• CID: 2047643
• Update Time: 2025-04-21

O1-Me,8,10,13-Tri-Ac-13-Methyl,8-Ac-1,4-Epoxy-1,8,10,13-tetrahydroxy-5,7(11)-germacradien-12,6-olide Chemical and Physical Properties

Names and Identifiers

• O1-Me,8,10,13-Tri-Ac-13-Methyl,8-Ac-1,4-Epoxy-1,8,10,13-tetrahydroxy-5,7(11)-germacradien-12,6-olide
• O1-Methyl,8,20,13-Tri-Ac-13-Methyl,8-Ac-1,4-Epoxy-1,8,10,13-tetrahydroxy-5,7(11)-germacradien-12,6-olide

• Inchi： 1S/C22H28O10/c1-12(23)28-11-15-18-16(30-19(15)26)9-20(4)7-8-22(27-6,32-20)21(5,31-14(3)25)10-17(18)29-13(2)24/h9,17H,7-8,10-11H2,1-6H3
• InChI Key： RYYSGTURNLKDPH-UHFFFAOYSA-N
• SMILES： COC12C(OC(=O)C)(C)CC(OC(=O)C)C3C(OC(C=3COC(=O)C)=O)=CC(O1)(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• XLogP3: 1.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives